N-[4-(dimethylamino)phenyl]-N'-(2,3-dimethyl-6-quinoxalinyl)urea

• IUPAC Name: 1-[4-(dimethylamino)phenyl]-3-(2,3-dimethylquinoxalin-6-yl)urea
• InChI: InChI=1S/C19H21N5O/c1-12-13(2)21-18-11-15(7-10-17(18)20-12)23-19(25)22-14-5-8-16(9-6-14)24(3)4/h5-11H,1-4H3,(H2,22,23,25)
• InChI Key: PMPCXMLYDKONIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)NC3=CC=C(C=C3)N(C)C)C
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

DMQX is a chemical compound that has been widely used in scientific research to study the function of ionotropic glutamate receptors. The ionotropic glutamate receptors are a group of ion channels that are activated by the neurotransmitter glutamate. These receptors play a critical role in the central nervous system and are involved in various physiological functions such as learning, memory, and synaptic plasticity.

Mechanism of Action

DMQX binds to the ionotropic glutamate receptor and blocks the ion channel, preventing the influx of ions into the cell. This results in the inhibition of synaptic transmission and the modulation of neuronal excitability.
Biochemical and Physiological Effects:
DMQX has been shown to modulate the release of neurotransmitters such as glutamate and dopamine. It has also been shown to affect the activity of various enzymes and ion channels. In addition, DMQX has been shown to have anxiolytic and anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

DMQX is a potent and selective antagonist of the ionotropic glutamate receptor. It has been widely used in scientific research to study the function of these receptors. However, DMQX has some limitations, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of DMQX in scientific research. One direction is to study the role of DMQX in the regulation of synaptic plasticity and learning and memory. Another direction is to investigate the potential therapeutic applications of DMQX, such as its use in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. Finally, the development of new DMQX analogs with improved pharmacological properties is also an area of future research.
In conclusion, DMQX is a potent and selective antagonist of the ionotropic glutamate receptor that has been widely used in scientific research to study the function of these receptors. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. DMQX has the potential to be a valuable tool in the study of synaptic plasticity and the development of new therapies for neurological disorders.

Scientific Research Applications

DMQX has been extensively used in scientific research to study the function of ionotropic glutamate receptors. It has been shown to be a potent and selective antagonist of the AMPA receptor subtype. This receptor subtype is involved in synaptic plasticity and plays a crucial role in learning and memory. DMQX has also been used to study the function of other ionotropic glutamate receptor subtypes, such as kainate receptors.